Cas no 92282-10-5 (Sesbanimide)

Sesbanimide structure
Sesbanimide structure
Product name:Sesbanimide
CAS No:92282-10-5
MF:C15H21NO7
MW:327.329745054245
CID:998321
PubChem ID:163490

Sesbanimide Chemical and Physical Properties

Names and Identifiers

    • SESBANIMIDE B
    • NSC355461
    • B621099K443
    • K442
    • NSC-370346
    • NSC370346
    • alpha-D-glycero-D-threo-4-Heptulo-4,7-furanose, 5,6-dideoxy-1-C'-(2,6-dioxo-4-piperidinyl)-5-methyl-6-methylene-1,3-O-methylene-, (1S)-
    • CHEMBL1965002
    • NCI60_003205
    • 85719-78-4
    • 2, 4-[5-hydroxy-6-(tetrahydro-2-hydroxy-3-methyl-4-methylene -2-furanyl)-1,3-dioxan-4-yl]-
    • 92282-10-5
    • Sesbanimide A
    • NSC-355461
    • Sesbanimide
    • 4-[5-hydroxy-6-(2-hydroxy-3-methyl-4-methylideneoxolan-2-yl)-1,3-dioxan-4-yl]piperidine-2,6-dione
    • Inchi: InChI=1S/C15H21NO7/c1-7-5-23-15(20,8(7)2)14-12(19)13(21-6-22-14)9-3-10(17)16-11(18)4-9/h8-9,12-14,19-20H,1,3-6H2,2H3,(H,16,17,18)
    • InChI Key: ULQATHQJWVNXEJ-UHFFFAOYSA-N
    • SMILES: CC1C(=C)COC1(C2C(C(OCO2)C3CC(=O)NC(=O)C3)O)O

Computed Properties

  • Exact Mass: 327.13180201g/mol
  • Monoisotopic Mass: 327.13180201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114Ų
  • XLogP3: -1.9

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